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Compound of Interest

1-(2-Amino-3,5-
Compound Name:
dibromophenyl)ethanone

Cat. No.: B173223

Essential Safety and Handling Guide for 1-(2-
Amino-3,5-dibromophenyl)ethanone

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-Amino-3,5-dibromophenyl)ethanone, tailored for researchers, scientists, and
professionals in drug development. Following these procedures is essential for ensuring
laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(2-Amino-3,5-dibromophenyl)ethanone is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Due to these hazards, the following personal protective equipment is mandatory when handling
this compound.

PPE Category Required Equipment Specifications

Must meet ANSI Z.87.1
standards. A face shield should

Eye and Face Protection Safety Goggles or Face Shield  be worn over safety glasses
when there is a risk of

splashing.[1]

Nitrile or neoprene gloves are

recommended. Gloves should
Hand Protection Chemical-resistant gloves be inspected before each use

and changed immediately

upon contamination.[1]

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
] Laboratory Coat or Chemical- fully buttoned.[1] For larger
Body Protection ) ) - ] j
resistant Suit gquantities or increased risk of
exposure, a chemical-resistant

suit is advised.[2][3]

Required if working outside of

a certified chemical fume hood

Respiratory Protection Respirator
where dust or aerosols may be
generated.[1][2][3]
i Shoes must cover the entire
Foot Protection Closed-toe Shoes

foot.[1][4]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of 1-(2-
Amino-3,5-dibromophenyl)ethanone from receipt to disposal.
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Workflow for Safe Handling of 1-(2-Amino-3,5-dibromophenyl)ethanone
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Caption: Workflow for the safe handling of 1-(2-Amino-3,5-dibromophenyl)ethanone.
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Detailed Experimental Protocols

1. Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for 1-(2-
Amino-3,5-dibromophenyl)ethanone.[5]

Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above.
Ensure gloves are inspected for any signs of damage.[1][2]

Fume Hood Preparation: All handling of this compound should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[5] Ensure the fume hood is functioning
correctly.

. Handling and Experimentation:

Weighing: When weighing the solid compound, do so within the chemical fume hood to
contain any dust.

Reactions: Perform all experimental procedures involving this compound within the fume
hood.

Avoid Incompatible Materials: Keep the compound away from strong oxidizing agents.[5]
. Post-Experiment Cleanup and Disposal:

Decontamination: Thoroughly wipe down all surfaces in the fume hood that may have come
into contact with the chemical.

Waste Disposal: This material is classified as hazardous waste.[5]

o Solid Waste: Collect any unused material and contaminated disposable items (e.g.,
gloves, weighing paper) in a designated, sealed, and clearly labeled hazardous waste
container.

o Liquid Waste: Solutions containing this compound should be collected in a separate,
sealed, and labeled hazardous waste container for halogenated organic waste.
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o Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations.[5]

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate hazardous waste stream.

4., Storage:

o Store 1-(2-Amino-3,5-dibromophenyl)ethanone in a tightly closed container in a cool, dry,
and well-ventilated area.[5]

e The compound is listed as air-sensitive, so storage under an inert atmosphere is
recommended.[5]

By adhering to these guidelines, you can ensure a safe laboratory environment when working
with 1-(2-Amino-3,5-dibromophenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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